Cas no 1806793-46-3 (4-Amino-2-(difluoromethyl)-3-methoxypyridine-6-methanol)

• Product Name: 4-Amino-2-(difluoromethyl)-3-methoxypyridine-6-methanol
• CAS No: 1806793-46-3
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4854903
• Update Time: 2025-06-09

4-Amino-2-(difluoromethyl)-3-methoxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3-methoxypyridine-6-methanol

• Inchi： 1S/C8H10F2N2O2/c1-14-7-5(11)2-4(3-13)12-6(7)8(9)10/h2,8,13H,3H2,1H3,(H2,11,12)
• InChI Key： RBSHILYWTPLRHH-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(CO)N=1)N)OC)F

Computed Properties

• Exact Mass: 204.07103389 g/mol
• Monoisotopic Mass: 204.07103389 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.4
• Molecular Weight: 204.17

Additional information on 4-Amino-2-(difluoromethyl)-3-methoxypyridine-6-methanol

Chemical Profile of 4-Amino-2-(difluoromethyl)-3-methoxypyridine-6-methanol (CAS No. 1806793-46-3)

4-Amino-2-(difluoromethyl)-3-methoxypyridine-6-methanol, identified by its CAS number 1806793-46-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, methoxy, and difluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The significance of 4-amino-2-(difluoromethyl)-3-methoxypyridine-6-methanol lies in its versatility as a building block for more complex molecular architectures. In recent years, there has been a growing interest in pyridine derivatives due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The presence of multiple functional groups on this compound allows for further chemical modifications, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in the development of small-molecule drugs targeting various diseases. Pyridine-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets more accurately, paving the way for structure-activity relationship (SAR) studies.

In the realm of medicinal chemistry, 4-amino-2-(difluoromethyl)-3-methoxypyridine-6-methanol has been explored as a precursor for kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. Kinases are enzymes that regulate many cellular processes, and their overactivity or dysregulation is often associated with pathological conditions. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments with improved efficacy and reduced side effects. The structural motif of this compound makes it a promising candidate for such applications.

Moreover, the methoxy group on the pyridine ring introduces another layer of reactivity that can be exploited in drug design. Methoxy-substituted pyridines are known to exhibit enhanced solubility and bioavailability, which are desirable attributes for an API. Additionally, the hydroxyl group at the 6-position provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of the final drug product.

The synthesis of 4-amino-2-(difluoromethyl)-3-methoxypyridine-6-methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only improve yield but also minimize unwanted byproducts, ensuring a high degree of purity essential for pharmaceutical applications.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic profiles. The difluoromethyl group in this molecule is a prime example of such an moiety. Fluoro substitution can enhance lipophilicity, metabolic stability, and binding affinity, making fluorinated drugs more effective than their non-fluorinated counterparts. For instance, several FDA-approved drugs contain fluorine atoms at critical positions in their structures, underscoring the significance of fluorinated pyridines in drug development.

In conclusion,4-amino-2-(difluoromethyl)-3-methoxypyridine-6-methanol (CAS No. 1806793-46-3) represents a versatile and promising compound with potential applications across various therapeutic areas. Its unique structural features make it an attractive scaffold for designing novel drugs targeting kinases and other biological targets. As research continues to uncover new synthetic strategies and pharmacological insights,this compound is poised to play a significant role in future drug development efforts.